1-Butoxy-4-(2-nitro-ethyl)-benzene

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 1-butoxy-4-(2-nitroethyl)benzene
• InChI: InChI=1S/C12H17NO3/c1-2-3-10-16-12-6-4-11(5-7-12)8-9-13(14)15/h4-7H,2-3,8-10H2,1H3
• InChI Key: GNAJTZIWZJGFSF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CC[N+](=O)[O-]

Description

1-Butoxy-4-(2-nitro-ethyl)-benzene is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an acetic acid (4.4 mL) and dimethyl sulfoxide (75 mL) solution of 1-butoxy-4-((E)-2-nitro-vinyl)-benzene (4.44 g, 20.1 mmol) described in Manufacturing Example 67-1-2 was added sodium borohydride (1.22 g, 32.2 mmol) at room temperature while cooling appropriately. This mixture was stirred for 4 hours at room temperature. The mixture was partitioned into ethyl acetate and water. The organic layer was separated, washed with water, dried over anhydrous magnesium sulfate, and filtered. The filtrate was concentrated under a reduced pressure, and the residue was purified by silica gel column chromatography (heptane:ethyl acetate=10:1) to obtain the title compound (3.42 g, 76%).